((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)phenyl)ethynyl)triisopropylsilane
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Description
Scientific Research Applications
Crystal Structure and Synthesis
Crystal Structure : The compound ({4-[(4-bromophenyl)ethynyl]-3,5-diethylphenyl}ethynyl)triisopropylsilane shows a crystal structure where two phenyl rings are nearly parallel, indicating potential π–π interactions and weak C—H⋯π interactions between adjacent molecules (Shu, Moxey, Barlow, & Morshedi, 2015).
Preparation of Aryliodonium Salts : (4-Triisopropylsilylphenyl)phenyliodonium tosylate, a bulky, electron-donating compound, was prepared through a reaction involving (4-tributyltinphenyl)triisopropylsilane, showcasing its steric effects on the configuration of reaction intermediates (Yusubov, Svitich, Yoshimura, Kastern, Nemykin, & Zhdankin, 2015).
Chemical Reactions and Applications
Synthesis of Indoles : The compound was used in the synthesis of indoles with oxygen-bearing substituents, highlighting its role in the palladium-catalyzed reactions of (trimethylsilyl)acetylene (Kondo, Kojima, & Sakamoto, 1997).
Polymer Preparation : A derivative of the compound was utilized in the preparation of a benzene derivative with both polar oligo(ethyleneglycol) chain and hydrophobic alkyl chains, hinting at its utility in polymer science (Toyota, Katsuta, Iwamoto, & Morita, 2011).
Polymerization Reactions : The compound was implicated in the HfCl4 catalyzed polymerization reactions, leading to specific poly(dimethyl-(1,4-pentadienyl)phenylsilane) products (Asao, Tomeba, & Yamamoto, 2005).
Photocatalysts Development : Ethynyl-phenylene substituted derivatives have been utilized to synthesize complexes to explore their photochemical and redox properties, indicating applications in photocatalysis (Davidson, Wilson, Duckworth, Yufit, Beeby, & Low, 2015).
Palladium-catalyzed Synthesis : Utilized in the palladium-catalyzed synthesis of silyl-substituted enynes, highlighting its role in creating specific organic structures (Ishikawa, Ohshita, Ito, & Minato, 1988).
properties
IUPAC Name |
2-[4-[2-[4-[2-(4-ethynylphenyl)ethynyl]phenyl]ethynyl]phenyl]ethynyl-tri(propan-2-yl)silane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H34Si/c1-8-30-9-11-31(12-10-30)13-14-32-15-17-33(18-16-32)19-20-34-21-23-35(24-22-34)25-26-36(27(2)3,28(4)5)29(6)7/h1,9-12,15-18,21-24,27-29H,2-7H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYWHQDTEWTQAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C#CC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C#CC3=CC=C(C=C3)C#C)(C(C)C)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H34Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40467931 |
Source
|
Record name | ((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)phenyl)ethynyl)triisopropylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
482.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)phenyl)ethynyl)triisopropylsilane | |
CAS RN |
176977-38-1 |
Source
|
Record name | ((4-((4-((4-Ethynylphenyl)ethynyl)phenyl)ethynyl)phenyl)ethynyl)triisopropylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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